Cas no 2102412-70-2 ((R)-3-Amino-5-methyl-2,3-dihydrobenzo[B][1,4]oxazepin-4(5H)-one hcl)

• Product Name: (R)-3-Amino-5-methyl-2,3-dihydrobenzo[B][1,4]oxazepin-4(5H)-one hcl
• CAS No: 2102412-70-2
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 4710951
• Update Time: 2025-10-18

(R)-3-Amino-5-methyl-2,3-dihydrobenzo[B][1,4]oxazepin-4(5H)-one hcl Chemical and Physical Properties

Names and Identifiers

• (R)-3-AMINO-5-METHYL-2,3-DIHYDROBENZO[B][1,4]OXAZEPIN-4(5H)-ONE HCL
• (R)-3-Amino-5-methyl-2,3-dihydrobenzo[B][1,4]oxazepin-4(5H)-one hcl

• Inchi： 1S/C10H12N2O2.ClH/c1-12-8-4-2-3-5-9(8)14-6-7(11)10(12)13;/h2-5,7H,6,11H2,1H3;1H/t7-;/m1./s1
• InChI Key： LGLCJIIJYYSZRU-OGFXRTJISA-N
• SMILES： Cl.O1C2C=CC=CC=2N(C)C([C@@H](C1)N)=O

Computed Properties

• Exact Mass: 228.0665554 g/mol
• Monoisotopic Mass: 228.0665554 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• Molecular Weight: 228.67

Additional information on (R)-3-Amino-5-methyl-2,3-dihydrobenzo[B][1,4]oxazepin-4(5H)-one hcl

Introduction to (R)-3-Amino-5-methyl-2,3-dihydrobenzo[B][1,4]oxazepin-4(5H)-one HCl (CAS No. 2102412-70-2)

The compound (R)-3-Amino-5-methyl-2,3-dihydrobenzo[B][1,4]oxazepin-4(5H)-one HCl, identified by its CAS number 2102412-70-2, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of oxazepine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The enantiomeric purity of this compound, specifically the (R) configuration, plays a crucial role in its pharmacological profile, influencing its interactions with biological targets and overall efficacy.

In recent years, there has been a growing interest in developing novel scaffolds for treating neurological and psychiatric disorders. The oxazepine core structure offers a promising platform for such applications due to its ability to modulate various neurotransmitter systems. Specifically, derivatives of oxazepine have shown potential in addressing conditions such as anxiety, depression, and cognitive impairments. The presence of both an amino group and a methyl group in the structure of (R)-3-Amino-5-methyl-2,3-dihydrobenzo[B][1,4]oxazepin-4(5H)-one HCl enhances its binding affinity to specific receptors, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug molecules. Researchers have been exploring ways to modify the oxazepine scaffold to improve pharmacokinetic properties and reduce side effects. The hydrochloride salt form (HCl) of this compound not only enhances its solubility in aqueous solutions but also ensures stability during storage and transportation, making it more suitable for both preclinical and clinical studies.

Recent studies have highlighted the importance of stereochemistry in drug design. The (R) configuration of (R)-3-Amino-5-methyl-2,3-dihydrobenzo[B][1,4]oxazepin-4(5H)-one HCl has been found to be more effective in certain biological assays compared to its (S) counterpart. This preference is often attributed to better binding interactions with specific enzymes or receptors. For instance, studies on serotonin reuptake inhibitors have shown that enantiomeric purity significantly influences the therapeutic outcome. Therefore, the synthesis and characterization of enantiomerically pure compounds like this one are essential for developing next-generation pharmaceuticals.

The synthesis of (R)-3-Amino-5-methyl-2,3-dihydrobenzo[B][1,4]oxazepin-4(5H)-one HCl involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve high enantiomeric excess. These methods not only improve yield but also minimize the formation of unwanted byproducts. The use of chiral auxiliaries or catalysts ensures that the final product retains its desired stereochemical configuration.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties as an antagonist for certain neurotransmitter receptors. For example, it has shown potential in inhibiting the activity of serotonin 5-HT2A receptors without affecting other serotonergic pathways. This selectivity is crucial for minimizing side effects associated with drugs that target serotonin systems. Additionally, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

The pharmacokinetic profile of (R)-3-Amino-5-methyl-2,3-dihydrobenzo[B][1,4]oxazepin-4(5H)-one HCl has also been extensively studied. In vivo experiments have revealed that it exhibits moderate bioavailability and a reasonable half-life, suggesting its potential for therapeutic use. Furthermore, its solubility profile in both water and organic solvents makes it amenable to various formulation strategies, including oral tablets and injectable solutions.

From a regulatory perspective, the development of new pharmaceutical compounds requires rigorous testing to ensure safety and efficacy. The regulatory pathways for approval involve multiple stages, including preclinical studies using cell culture and animal models followed by human clinical trials. The data generated from these studies are critical in determining whether a drug can proceed to market approval. Given the promising preliminary results with (R)-3-Amino-5-methyl-2,3-dihydrobenzo[B][1,4]oxazepin-4(5H)-one HCl, it is poised for further investigation in clinical settings.

The impact of this compound extends beyond mere biochemical interactions; it represents a significant step forward in rational drug design. By leveraging structural insights from related compounds and employing computational modeling techniques, researchers can predict and optimize the pharmacological properties of new molecules. This approach not only accelerates the drug discovery process but also reduces costs associated with traditional trial-and-error methods.

In conclusion, (R)-3-Amino-5-methyl-2,3-dihydrobenzo[B][1,4]oxazepin-4(5H)-one HCl (CAS No. 2102412-70-2) is a multifaceted compound with substantial potential in pharmaceutical applications. Its unique structural features combined with promising biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a pivotal role in addressing unmet medical needs across various therapeutic areas.